Cas no 156605-23-1 (4-Hydroxymethylsalicylaldehyde)

• Product Name: 4-Hydroxymethylsalicylaldehyde
• CAS No: 156605-23-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD24677929
• CID: 198566
• PubChem ID: 656882
• Update Time: 2025-04-19

4-Hydroxymethylsalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-4-(hydroxymethyl)-
• 2-hydroxy-4-(hydroxymethyl)benzaldehyde
• 2-Hydroxy-4-hydroxymethyl-benzaldehyde
• 4-Hydroxymethylsalicylaldehyde
• Benzaldehyde, 2-hydroxy-4-(hydroxymethyl)-
• 4-hydroxymethyl salicylaldehyde
• OWAQGWDSFNLJGH-UHFFFAOYSA-N
• C14108
• AKOS024195854
• SCHEMBL2735986
• Q27103081
• CS-13452
• CHEBI:20414
• DTXSID40349662
• CS-B1351
• 156605-23-1
• DTXCID80300732

• MDL： MFCD24677929
• Inchi： 1S/C8H8O3/c9-4-6-1-2-7(5-10)8(11)3-6/h1-3,5,9,11H,4H2
• InChI Key： OWAQGWDSFNLJGH-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(CO)=C1

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.342
• Boiling Point: 318.1°Cat760mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.649
• PSA: 57.53